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Compound of Interest

Compound Name: Pyridine 1-oxide hydrochloride

Cat. No.: B091478

A Technical Guide to the Physical Properties of
Pyridine 1-oxide Hydrochloride

This technical guide provides a detailed overview of the known physical properties of Pyridine
1-oxide hydrochloride, with a specific focus on its melting point and solubility. This document
is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis who require precise data and methodologies for the characterization of this
compound.

Core Physical Properties

Pyridine 1-oxide hydrochloride (CsHsNO-HCI) is the hydrochloride salt of Pyridine 1-oxide.
The addition of the hydrochloride group significantly influences the compound's physical
characteristics, particularly its polarity and, consequently, its solubility profile.

The following table summarizes the key physical properties of Pyridine 1-oxide
hydrochloride. For comparative purposes, data for the parent compound, Pyridine 1-oxide, is
also included where available.
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Pyridine 1-oxide o ]
Property . Pyridine 1-oxide
hydrochloride

Melting Point 179.5-181 °C 62-67 °C[1][2]

Molecular Formula CsHeCINOJ3] CsHsNOJ[4]

Molecular Weight 131.56 g/mol 95.10 g/mol

Appearance Crystals (from isopropanol) Deliquescent, colorless solid[5]

While specific quantitative data
is not readily available, it is
anticipated to be highly soluble
Solubility in water and other polar Soluble in water and most
solvents. This is inferred from polar solvents.[5]
the high water solubility of both
Pyridine N-oxide and pyridine
hydrochloride.[4][5][6]

Experimental Protocols

Detailed experimental protocols for determining the physical properties of chemical compounds
are crucial for reproducible and accurate results. The following are standard methodologies
applicable to the characterization of Pyridine 1-oxide hydrochloride.

The melting point of a crystalline solid is a critical indicator of its purity. The recommended
method for determining the melting point of Pyridine 1-oxide hydrochloride is the capillary

melting point method.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle
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Procedure:

o Sample Preparation: Ensure the Pyridine 1-oxide hydrochloride sample is completely dry
and finely powdered. Use a mortar and pestle to gently grind the crystals if necessary.

e Capillary Loading: Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping
the sealed end on a hard surface.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating:

o For an unknown compound, a preliminary rapid heating run can be performed to
approximate the melting range.

o For a more precise measurement, heat the block rapidly to about 15-20 °C below the
expected melting point (179-181 °C).

o Then, decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

o Observation: Carefully observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (onset of melting) and the temperature
at which the entire sample becomes a clear liquid (completion of melting). The recorded
range is the melting point.

A standard method for determining the solubility of a solid in a solvent is the shake-flask
method. This protocol can be adapted to various solvents to establish a comprehensive
solubility profile for Pyridine 1-oxide hydrochloride.

Apparatus:
e Analytical balance
 Vials or flasks with airtight seals

o Constant temperature shaker bath or orbital shaker
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e Centrifuge

¢ Volumetric flasks and pipettes

e Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of Pyridine 1-oxide hydrochloride to a known volume of the
desired solvent (e.g., water, ethanol) in a sealed vial. The excess solid ensures that a
saturated solution is formed.

o Place the vial in a constant temperature shaker bath (e.g., at 25 °C) and agitate for a
sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

e Phase Separation:

o After equilibration, allow the vial to stand undisturbed at the same temperature to let the
excess solid settle.

o To ensure complete separation of the solid from the liquid phase, centrifuge the vial at a
high speed.

e Sample Analysis:

o Carefully withdraw a known aliquot of the clear supernatant.

o Dilute the aliquot quantitatively with the same solvent to a concentration that falls within
the linear range of the analytical instrument.

o Measure the concentration of Pyridine 1-oxide hydrochloride in the diluted solution
using a pre-calibrated analytical method (e.g., UV-Vis spectrophotometry at a specific
wavelength or HPLC).

o Calculation: Calculate the original concentration in the saturated solution, which represents
the solubility of the compound in that solvent at the specified temperature. The result is
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typically expressed in mg/mL or mol/L.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the physical and chemical

characterization of a synthesized compound like Pyridine 1-oxide hydrochloride.

Synthesis & Purification

Chemical Synthesis

Purification
(e.g., Recrystallization)

Initial Charvacterization

Purity Assessment
(e.g., HPLC, NMR)

Structural Elucidation
(e.g., NMR, MS)

—

Physical’y{operty Dete»qlination

N

Melting Point Analysis

Solubility Profiling pKa Determination

LogP Measurement

\ VA

Final Rata Compflation

Technical Data Sheet

& Report Generation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7

Tech Support



https://www.benchchem.com/product/b091478?utm_src=pdf-body
https://www.benchchem.com/product/b091478?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for the Characterization of a Chemical Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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